Cas no 2172601-21-5 (benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate)

• Product Name: benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate
• CAS No: 2172601-21-5
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5875186
• PubChem ID: 165467537
• Update Time: 2025-11-06

benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate
• EN300-1609867
• benzyl N-[8-(cyclopropylamino)-7-methylisoquinolin-5-yl]carbamate
• 2172601-21-5

• Inchi： 1S/C21H21N3O2/c1-14-11-19(24-21(25)26-13-15-5-3-2-4-6-15)17-9-10-22-12-18(17)20(14)23-16-7-8-16/h2-6,9-12,16,23H,7-8,13H2,1H3,(H,24,25)
• InChI Key： MLIIDUXIBQFKHS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C=C(C)C(=C2C=NC=CC2=1)NC1CC1)=O

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.2Ų

Additional information on benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate

Recent Advances in the Study of Benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate (CAS: 2172601-21-5)

Benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate (CAS: 2172601-21-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isoquinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The growing body of research surrounding this molecule underscores its importance as a potential lead compound for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate. One key area of investigation has been its role as an inhibitor of specific kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against a subset of tyrosine kinases, with IC50 values in the low micromolar range. The study further highlighted the compound's ability to disrupt downstream signaling cascades, suggesting its potential utility in targeted cancer therapies.

In addition to its kinase inhibitory properties, benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate has also been explored for its potential in neurodegenerative disease research. A recent preprint on bioRxiv reported that this compound can modulate the activity of certain G-protein-coupled receptors (GPCRs) implicated in neuroinflammation. The findings suggest that it may serve as a scaffold for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease, although further in vivo validation is required.

The synthetic accessibility of benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate has also been a subject of recent optimization efforts. A 2024 publication in Organic Letters detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is particularly significant for scaling up production for preclinical and clinical studies, addressing one of the key challenges in transitioning from bench to bedside.

Looking ahead, the versatility of benzyl N-8-(cyclopropylamino)-7-methylisoquinolin-5-ylcarbamate as a chemical probe continues to inspire new research directions. Its unique structural features, including the cyclopropylamino moiety and carbamate linkage, offer multiple points for structural modification, enabling the development of derivative compounds with tailored pharmacological profiles. As research progresses, this compound is poised to make substantial contributions to both basic science and therapeutic development in the chemical biology and pharmaceutical sectors.